Cas no 2229047-98-5 (3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229047-98-5
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6436853
• PubChem ID: 165736774
• Update Time: 2025-10-16

3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• EN300-1954461
• 2229047-98-5

• Inchi： 1S/C10H11F4NO/c1-16-5-2-7(11)6(8(12)3-5)4-9(15)10(13)14/h2-3,9-10H,4,15H2,1H3
• InChI Key： JKPZIMAZABHEAA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC(=CC=1F)OC)F)N)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2229047-98-5)

3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2229047-98-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The difluoromethyl group in 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of the compound. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules, which can lead to improved pharmacokinetic profiles. This property is crucial in the development of drugs that require high stability and efficient absorption in the body.

The substituted phenyl ring with difluoro and methoxy groups adds further complexity to the molecule. The presence of these substituents can influence the compound's binding affinity to specific receptors or enzymes, making it a valuable candidate for targeted drug delivery systems. The methoxy group, in particular, can enhance the lipophilicity of the molecule, facilitating its passage through biological membranes.

Recent studies have explored the potential therapeutic applications of 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits selective serotonin reuptake inhibition (SSRI) properties, similar to those of established antidepressants like fluoxetine. However, preliminary data suggest that it may have a more favorable side-effect profile due to its unique chemical structure.

In addition to its antidepressant potential, 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine have been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug intended for chronic administration. Furthermore, its low potential for drug-drug interactions makes it an attractive option for combination therapy regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 3-(2,6-difluoro-4-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2229047-98-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical treatments for various conditions.